4-phenylpentan-1-amine
Overview
Description
4-Phenylpentan-1-amine, also known as phenylisobutyl amine, is an organic compound with the chemical formula C10H17N. It is an aromatic amine that is widely used in scientific research due to its wide range of applications. It is used in the synthesis of various compounds, as well as in the development of drugs, pesticides, and other chemicals. It is also used in medical research, as it has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
4-Phenylpentan-1-amine is believed to act as an agonist of the serotonin receptor. It binds to the serotonin receptor and activates it, leading to a cascade of events that result in a variety of physiological effects. Specifically, it is believed to increase the release of serotonin, as well as to increase the sensitivity of the serotonin receptor. Additionally, it is believed to modulate the activity of other neurotransmitters, such as dopamine and norepinephrine.
Biochemical and Physiological Effects
4-Phenylpentan-1-amine has been found to have a wide range of biochemical and physiological effects. It has been found to increase the release of serotonin, as well as to increase the sensitivity of the serotonin receptor. Additionally, it has been found to modulate the activity of other neurotransmitters, such as dopamine and norepinephrine. It has also been found to increase the levels of certain hormones, such as cortisol and adrenaline. Additionally, it has been found to have an effect on the immune system, as well as on the cardiovascular system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Phenylpentan-1-amine in laboratory experiments is that it is relatively easy to synthesize. Additionally, it is relatively inexpensive, and it is readily available. However, it is important to note that it is a highly reactive compound, and it is important to use proper safety protocols when working with it. Additionally, it is important to note that it can be toxic in high concentrations, so it is important to use proper safety protocols when working with it.
Future Directions
There are several potential future directions for 4-Phenylpentan-1-amine research. One potential direction is to investigate its potential use in the development of new drugs and drug delivery methods. Additionally, further research could be conducted on its biochemical and physiological effects, as well as on its potential therapeutic uses. Additionally, further research could be conducted on its potential toxic effects, as well as on its potential interactions with other compounds. Finally, further research could be conducted on its potential applications in the synthesis of other compounds, such as pharmaceuticals, pesticides, and other chemicals.
Synthesis Methods
4-Phenylpentan-1-amine is synthesized using several different methods. The most common method is the reductive amination of 4-phenylpentan-1-ol. This method involves the reaction of the 4-phenylpentan-1-ol with an aqueous solution of ammonia and a reducing agent such as sodium cyanoborohydride. The reaction is then heated to a temperature of approximately 80°C, and the product is isolated by distillation. Other methods used to synthesize 4-phenylpentan-1-amine include the reaction of 4-phenylpentan-1-ol with anhydrous ammonia, as well as the reaction of 4-phenylpentan-1-ol with an amine.
Scientific Research Applications
4-Phenylpentan-1-amine has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as pharmaceuticals, pesticides, and other chemicals. It is also used in medical research, as it has been found to have a wide range of biochemical and physiological effects. Additionally, it is used in the development of new drugs, as well as in the development of new methods of drug delivery.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-phenylpentan-1-amine can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Benzene", "1-Pentene", "Ammonia", "Hydrogen gas", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Benzene is reacted with 1-pentene in the presence of hydrogen gas and a palladium catalyst to form 4-phenylpentene.", "Step 2: 4-phenylpentene is hydrogenated using hydrogen gas and a palladium catalyst to form 4-phenylpentan-1-ol.", "Step 3: 4-phenylpentan-1-ol is reacted with ammonia in the presence of sodium hydroxide to form 4-phenylpentan-1-amine.", "Step 4: The amine product is purified using a series of acid-base extractions and recrystallization steps. This involves the addition of hydrochloric acid to the amine product to form the hydrochloride salt, which is then extracted with diethyl ether. The ether layer is then washed with sodium hydroxide solution and dried over sodium sulfate. The ether is evaporated to yield the free base, which is recrystallized from ethanol to obtain pure 4-phenylpentan-1-amine." ] } | |
CAS RN |
126174-38-7 |
Product Name |
4-phenylpentan-1-amine |
Molecular Formula |
C11H17N |
Molecular Weight |
163.3 |
Purity |
95 |
Origin of Product |
United States |
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